Cas no 1805287-54-0 (4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol)

• Product Name: 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol
• CAS No: 1805287-54-0
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4873177
• Update Time: 2025-06-14

4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol

• Inchi： 1S/C8H6F2N2O2/c9-7(10)6-5(1-11)4(3-13)2-12-8(6)14/h2,7,13H,3H2,(H,12,14)
• InChI Key： XQZJHQSUJDNZCF-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CO)C=1C#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: -1.1
• Topological Polar Surface Area: 73.1

Additional information on 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol

Recent Advances in the Study of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol (CAS: 1805287-54-0)

The compound 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol (CAS: 1805287-54-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that achieved a 75% yield, significantly higher than previous methods. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further development.

In terms of biological activity, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol has shown potent inhibitory effects against several key enzymes involved in inflammatory pathways. A recent in vitro study revealed that the compound exhibits a 50% inhibitory concentration (IC50) of 0.8 μM against cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have provided insights into the compound's binding interactions with COX-2, which could guide future structure-activity relationship (SAR) studies.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol may act as a modulator of certain signaling pathways involved in cancer cell proliferation. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound reduced the viability of breast cancer cells (MCF-7) by 60% at a concentration of 10 μM. These findings, although preliminary, underscore the need for further investigation into its mechanisms of action and therapeutic potential.

Despite these promising results, challenges remain in the development of 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Recent advancements in prodrug strategies and formulation technologies may offer solutions to these challenges, as suggested by a 2023 review in Advanced Drug Delivery Reviews.

In conclusion, 4-Cyano-3-(difluoromethyl)-2-hydroxypyridine-5-methanol (CAS: 1805287-54-0) represents a promising scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation and oncology. Continued research into its synthesis, biological activity, and pharmacokinetic properties will be essential to fully realize its potential. The compound's unique structural features and demonstrated bioactivity make it a valuable subject for further investigation in the field of chemical biology and medicinal chemistry.